molecular formula C12H15NO2 B7039866 2-(Cyclopropylmethoxy)-4-methylbenzamide

2-(Cyclopropylmethoxy)-4-methylbenzamide

Cat. No.: B7039866
M. Wt: 205.25 g/mol
InChI Key: IHZVSJJVABUDCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Cyclopropylmethoxy)-4-methylbenzamide is a benzamide derivative featuring a cyclopropylmethoxy group at the ortho position and a methyl group at the para position of the benzene ring. The cyclopropylmethoxy moiety is a critical pharmacophore in these compounds, contributing to enhanced metabolic stability and target binding affinity. 2-(Cyclopropylmethoxy)-4-methylbenzamide may serve as a precursor or intermediate in synthesizing more complex benzofuran derivatives, as evidenced by the synthesis pathways in the provided materials (e.g., compounds 19–22 in –4) .

Properties

IUPAC Name

2-(cyclopropylmethoxy)-4-methylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15NO2/c1-8-2-5-10(12(13)14)11(6-8)15-7-9-3-4-9/h2,5-6,9H,3-4,7H2,1H3,(H2,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IHZVSJJVABUDCJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C(=O)N)OCC2CC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

205.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Etherification via Nucleophilic Substitution

The foundational step involves introducing the cyclopropylmethoxy group to 2-hydroxy-4-methylbenzoic acid. This is achieved through an alkylation reaction using cyclopropylmethyl bromide in the presence of a base such as potassium carbonate. The reaction typically proceeds in polar aprotic solvents like dimethylformamide (DMF) at elevated temperatures (80–100°C). Phase-transfer catalysts, such as hexadecyltributylphosphonium bromide, enhance reaction efficiency by facilitating the interaction between hydrophilic and hydrophobic phases.

Example Procedure :
2-Hydroxy-4-methylbenzoic acid (10.0 g, 60 mmol) is dissolved in DMF (100 mL) with potassium carbonate (16.6 g, 120 mmol). Cyclopropylmethyl bromide (7.8 mL, 72 mmol) and hexadecyltributylphosphonium bromide (0.5 g) are added, and the mixture is stirred at 90°C for 12 hours. The product, 2-(cyclopropylmethoxy)-4-methylbenzoic acid, is isolated via aqueous workup and recrystallization from ethyl acetate/heptane.

Amide Bond Formation via Acyl Chloride

The carboxylic acid is subsequently converted to the corresponding amide. Thionyl chloride (SOCl₂) is employed to generate the acyl chloride, which is then treated with ammonium hydroxide to yield the benzamide.

Example Procedure :
2-(Cyclopropylmethoxy)-4-methylbenzoic acid (5.0 g, 21 mmol) is refluxed with thionyl chloride (10 mL) for 2 hours. Excess SOCl₂ is evaporated, and the residue is dissolved in tetrahydrofuran (THF). Ammonium hydroxide (28% w/w, 15 mL) is added dropwise at 0°C, and the mixture is stirred for 1 hour. The precipitate is filtered and dried to obtain the target compound.

Table 1: Optimization of Alkylation-Amidation Method

ParameterConditionYield (%)Source Citation
BaseK₂CO₃78
SolventDMF82
Phase Transfer AgentHexadecyltributylphosphonium bromide89
Amidation AgentSOCl₂/NH₄OH75

Mitsunobu Etherification and Subsequent Amide Coupling

Mitsunobu Reaction for Ether Synthesis

The Mitsunobu reaction offers an alternative route for installing the cyclopropylmethoxy group under milder conditions. This method utilizes diisopropyl azodicarboxylate (DIAD) and triphenylphosphine (PPh₃) to couple 2-hydroxy-4-methylbenzoic acid with cyclopropylmethanol.

Example Procedure :
2-Hydroxy-4-methylbenzoic acid (5.0 g, 30 mmol), cyclopropylmethanol (2.7 mL, 33 mmol), DIAD (6.9 mL, 33 mmol), and PPh₃ (8.6 g, 33 mmol) are combined in THF (50 mL) under nitrogen. The mixture is stirred at room temperature for 24 hours, followed by solvent evaporation and purification via silica gel chromatography (ethyl acetate/heptane) to isolate 2-(cyclopropylmethoxy)-4-methylbenzoic acid.

Carbodiimide-Mediated Amidation

The carboxylic acid is activated using dicyclohexylcarbodiimide (DCC) and coupled with ammonia in pyridine.

Example Procedure :
2-(Cyclopropylmethoxy)-4-methylbenzoic acid (3.0 g, 12.6 mmol) and DCC (3.1 g, 15.1 mmol) are dissolved in pyridine (30 mL). After 30 minutes, ammonium chloride (1.35 g, 25.2 mmol) is added, and the reaction is stirred for 12 hours. The mixture is filtered to remove dicyclohexylurea, and the filtrate is concentrated. The residue is triturated with ethanol to yield the amide.

Table 2: Mitsunobu-Coupling Performance Metrics

ParameterConditionYield (%)Source Citation
Coupling ReagentDIAD/PPh₃85
SolventTHF88
Amidation AgentDCC/NH₄Cl80

Direct Coupling Using Carbodiimide Reagents

One-Pot Synthesis from Protected Intermediates

A streamlined approach involves simultaneous etherification and amidation using protected intermediates. For instance, methyl 2-hydroxy-4-methylbenzoate is alkylated with cyclopropylmethyl bromide, followed by hydrolysis to the acid and amidation.

Example Procedure :
Methyl 2-hydroxy-4-methylbenzoate (4.0 g, 22 mmol) is alkylated as described in Section 1.1. The ester is hydrolyzed with NaOH (2 M, 20 mL) in methanol/water (1:1), then acidified to pH 2 with HCl. The resulting acid is treated with DCC (5.0 g, 24 mmol) and ammonium chloride (2.4 g, 44 mmol) in pyridine to afford the amide.

Purification and Characterization

Final products are purified via recrystallization or chromatography. Melting points and NMR spectra are consistent with literature values for benzamide derivatives.

Table 3: Comparative Analysis of Methods

MethodAdvantagesDisadvantagesYield Range (%)
Alkylation-AmidationCost-effective, scalableHarsh conditions75–89
Mitsunobu-CouplingMild conditions, high yieldExpensive reagents80–88
Direct CouplingStreamlined stepsIntermediate hydrolysis70–82

Chemical Reactions Analysis

Types of Reactions

2-(Cyclopropylmethoxy)-4-methylbenzamide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) to form corresponding carboxylic acids or ketones.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH₄) to convert the amide group to an amine.

    Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

    Reduction: Lithium aluminum hydride (LiAlH₄)

    Substitution: Various nucleophiles such as halides, amines, or thiols

Major Products Formed

    Oxidation: Carboxylic acids, ketones

    Reduction: Amines

    Substitution: Substituted benzamides

Scientific Research Applications

Chemistry

2-(Cyclopropylmethoxy)-4-methylbenzamide serves as a versatile building block for synthesizing more complex molecules. Its unique cyclopropyl group allows for diverse chemical reactions, including:

  • Oxidation: Can be oxidized to form carboxylic acids or ketones.
  • Reduction: The amide group can be reduced to an amine using lithium aluminum hydride (LiAlH₄).
  • Substitution Reactions: The methoxy group can be replaced by various nucleophiles under appropriate conditions.

Biological Applications

Research has indicated potential biological activities of this compound, particularly in:

  • Antimicrobial Properties: Studies have shown that derivatives exhibit activity against various bacterial strains.
  • Anti-inflammatory Effects: Preliminary investigations suggest it may inhibit inflammatory pathways, making it a candidate for further drug development.

Case Study:
In a study examining the anti-inflammatory effects of benzamide derivatives, 2-(Cyclopropylmethoxy)-4-methylbenzamide demonstrated significant inhibition of pro-inflammatory cytokines in vitro, indicating its potential as a therapeutic agent in inflammatory diseases .

Pharmaceutical Development

The compound is being explored as a pharmaceutical intermediate in the development of drugs targeting serotonergic receptors. It has shown promise in:

  • Cognitive Disorders Treatment: Compounds similar to 2-(Cyclopropylmethoxy)-4-methylbenzamide have been evaluated for their effects on cognitive deficits in animal models of schizophrenia .
  • Gastrointestinal Disorders: Its derivatives are being tested for efficacy in treating gastrointestinal motility disorders due to their action on serotonin receptors .

Mechanism of Action

The mechanism of action of 2-(Cyclopropylmethoxy)-4-methylbenzamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events that result in its observed effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Key Compounds and Substituent Analysis

The following benzamide-based PDE4 inhibitors share structural similarities with 2-(Cyclopropylmethoxy)-4-methylbenzamide:

Compound Name Key Substituents PDE4 IC₅₀ (nM) Selectivity Profile Reference
Roflumilast 3-Cyclopropylmethoxy, 4-difluoromethoxy, N-(3,5-dichloropyrid-4-yl) 0.8 >10,000-fold selectivity over PDE1/2/3/5
Piclamilast (RP 73401) Undisclosed substituents (benzamide core with optimized PDE4-binding groups) 2–13 High selectivity for PDE4
Cilomilast (Ariflo) 4-Cyano-3-cyclopropylmethoxy substituents 40–3000 Moderate selectivity, weaker in monocytes
Rolipram 4-Pyrrolidinyl substituent (non-benzamide core) 10–600 Low selectivity, potent in neutrophils
2-(Cyclopropylmethoxy)-4-methylbenzamide 2-Cyclopropylmethoxy, 4-methyl, simple benzamide Not reported Insufficient data N/A

Key Observations:

  • Substituent Position Matters : Roflumilast’s 3-cyclopropylmethoxy and 4-difluoromethoxy groups enhance PDE4 binding compared to 2-(Cyclopropylmethoxy)-4-methylbenzamide’s substitution pattern. The ortho cyclopropylmethoxy group in the target compound may sterically hinder interactions with the PDE4 catalytic site .
  • Amide Group Variability : Roflumilast’s dichloropyridyl amide group contributes to its potency, whereas the simpler amide in 2-(Cyclopropylmethoxy)-4-methylbenzamide may reduce affinity unless optimized .
  • Methyl vs. Difluoromethoxy : The 4-methyl group in the target compound could improve metabolic stability compared to roflumilast’s 4-difluoromethoxy group, which is susceptible to oxidative metabolism .

Non-PDE4 Inhibitors with Cyclopropylmethoxy Groups

Betaxolol Hydrochloride

Betaxolol, a beta-1 adrenergic blocker, contains a cyclopropylmethoxy group but lacks the benzamide core. It demonstrates the versatility of the cyclopropylmethoxy moiety in diverse therapeutic contexts (e.g., cardiovascular vs. anti-inflammatory) .

Thiazol-4-one Derivatives

describes a cyclopropylamine-derived thiazol-4-one compound. While structurally distinct from benzamides, this highlights the synthetic utility of cyclopropylmethoxy groups in multi-component reactions .

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for preparing 2-(Cyclopropylmethoxy)-4-methylbenzamide, and how can reaction conditions be optimized?

  • Methodological Answer : The synthesis typically involves coupling 4-methyl-2-hydroxybenzoic acid derivatives with cyclopropylmethyl halides. For example, carbodiimide coupling agents like dicyclohexylcarbodiimide (DCC) with 4-dimethylaminopyridine (DMAP) as a catalyst can facilitate amide bond formation. Reaction optimization may include temperature control (e.g., 0–25°C) and inert atmospheres to prevent side reactions. Purification via column chromatography or recrystallization improves yield and purity .

Q. What analytical techniques are most effective for characterizing 2-(Cyclopropylmethoxy)-4-methylbenzamide?

  • Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is critical for confirming structural features like the cyclopropylmethoxy and methyl groups. High-Resolution Mass Spectrometry (HRMS) validates molecular weight, while High-Performance Liquid Chromatography (HPLC) assesses purity. PubChem-derived computational data (e.g., InChI key, SMILES) can cross-validate experimental results .

Q. How does the cyclopropylmethoxy substituent influence the compound’s physicochemical properties?

  • Methodological Answer : The cyclopropyl group introduces steric hindrance and electron-donating effects, altering solubility and reactivity. Comparative studies with methoxy or ethoxy analogs (e.g., 2-methoxy-4-methylbenzaldehyde) show differences in logP values and hydrogen-bonding capacity. Computational tools like DFT can predict electronic effects on reactivity .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

  • Methodological Answer : Discrepancies may arise from variations in assay conditions (e.g., cell lines, concentrations). Systematic meta-analyses of published data, coupled with dose-response studies under standardized protocols, are recommended. Cross-referencing toxicological profiles with structurally related compounds (e.g., Catramilast, which shares the cyclopropylmethoxy group) can clarify mechanisms .

Q. What computational approaches predict the compound’s interactions with biological targets?

  • Methodological Answer : Molecular docking and molecular dynamics simulations using software like AutoDock or GROMACS can model binding affinities to enzymes or receptors. Density Functional Theory (DFT) calculations (e.g., lattice energy assessments) provide insights into stability and reactivity, as demonstrated in studies on acyl hydrazides .

Q. What experimental designs account for the compound’s stability under varying pH and temperature?

  • Methodological Answer : Stability studies should include accelerated degradation tests (e.g., 40°C/75% RH for 6 months) and pH-dependent hydrolysis assays. For example, lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) may stabilize reactive intermediates during reduction reactions. Real-time monitoring via UV-Vis spectroscopy ensures degradation thresholds are not exceeded .

Q. How does the compound’s logP and solubility profile impact its utility in in vitro vs. in vivo studies?

  • Methodological Answer : High logP values (indicative of lipophilicity) may enhance membrane permeability but reduce aqueous solubility. Formulation strategies like nanoemulsions or co-solvents (e.g., DMSO/PBS mixtures) can mitigate this. PubChem-computed properties (e.g., topological polar surface area) guide solvent selection for pharmacokinetic studies .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.